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Compound of Interest

Compound Name: Propanal, oxime

Cat. No.: B1634360

This guide provides immediate safety, handling, and disposal protocols for Propanal, oxime,
tailored for researchers, scientists, and drug development professionals. The following
procedural guidance is designed to ensure the safe and effective use of this compound in a
laboratory setting.

GHS Hazard Classification

Propanal, oxime is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazards:

e Skin corrosion/irritation (Category 2): Causes skin irritation.[1]
o Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]
o Skin sensitization (Category 1): May cause an allergic skin reaction.[1]

o Specific target organ toxicity - single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation.[1]

Quantitative Safety Data

While specific occupational exposure limits (OELS) for Propanal, oxime have not been
established by major regulatory bodies, data for the related compound, Propanal, is provided
below for reference. It is crucial to handle Propanal, oxime with a high degree of caution,
assuming its potential toxicity is similar to or greater than that of Propanal.
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Parameter Value Agency

Occupational Exposure Limits
(OELSs) for Propanal

Permissible Exposure Limit
(PEL) - Time-Weighted 20 ppm OSHA[2]
Average (TWA)

Recommended Exposure Limit
(REL) - Time-Weighted 20 ppm NIOSH
Average (TWA)

Threshold Limit Value (TLV) -

] ) 20 ppm ACGIH[2]
Time-Weighted Average (TWA)

Note: The user should treat Propanal, oxime with care and adhere to the most stringent safety
protocols due to the absence of specific OELSs.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Propanal,
oxime. The following PPE should be worn at all times:

o Eye and Face Protection: Chemical safety goggles are required. A face shield should be
worn in situations with a higher risk of splashing.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.
Gloves should be inspected before each use and disposed of after handling the compound.

o Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are required.
For procedures with a higher risk of exposure, a chemical-resistant apron or suit is
recommended.

o Respiratory Protection: All work with Propanal, oxime should be conducted in a certified
chemical fume hood. If there is a risk of inhalation exposure outside of a fume hood, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.
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Step-by-Step Handling Protocol: Synthesis of an Oxime
(Representative Procedure)

This protocol details a general procedure for the synthesis of an oxime from an aldehyde,
which is a common application for reagents like hydroxylamine and serves as a representative
workflow for handling Propanal, oxime.

1. Reaction Setup:

In a round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (1.0 mmol)
and hydroxylamine hydrochloride (1.2 mmol) in ethanol (10 mL).

To this solution, add pyridine (2.0 mmol).

Attach a reflux condenser to the flask.

. Reaction Execution:

Heat the reaction mixture to reflux and maintain for 1-4 hours.
Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

. Work-up and Purification:

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the ethanol using a rotary evaporator.

Add deionized water (20 mL) to the residue.

Extract the product with ethyl acetate (3 x 20 mL).

Combine the organic layers and wash with 1 M hydrochloric acid (2 x 15 mL) to remove
pyridine, followed by a wash with deionized water (20 mL).[3]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude oxime.[3]

The crude product can be further purified by recrystallization or column chromatography.

Disposal Plan

All waste materials containing Propanal, oxime must be treated as hazardous waste.

e Liquid Waste: Collect all liquid waste, including reaction residues and solvent washes, in a
clearly labeled, sealed, and appropriate hazardous waste container.
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e Solid Waste: Contaminated solid waste, such as gloves, filter paper, and paper towels,
should be collected in a designated and labeled solid hazardous waste container.

» Disposal: Arrange for the disposal of all hazardous waste through a licensed and certified
hazardous waste disposal company. Do not dispose of Propanal, oxime down the drain or
in regular trash.

Visual Safety and Workflow Diagrams

To further clarify the procedural steps and safety requirements, the following diagrams have
been generated.

Figure 1: Mandatory Personal Protective Equipment
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Figure 1. Mandatory Personal Protective Equipment
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Figure 2: Laboratory Workflow for Propanal, Oxime
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Figure 2: Laboratory Workflow for Propanal, Oxime

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Propanal, Oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1634360#personal-protective-equipment-for-
handling-propanal-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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